Cas no 1336-20-5 (Tetracycline Phosphate complex)
1336-20-5 structure
Product Name:Tetracycline Phosphate complex
CAS No:1336-20-5
MF:C22H27N2O12P
MW:542.429747819901
CID:159840
PubChem ID:54729668
Update Time:2025-04-19
Tetracycline Phosphate complex Chemical and Physical Properties
Names and Identifiers
-
- (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide phosphate complex
- (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydro...
- (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphth
- TETRACYCLINE PHOSPHATE COMPLEX
- Einecs 215-646-0
- Panmycin p
- Tetracycline Phosphate
- TETRACYCLINEHOSPHATECOMPLEX
- Tetradecin novum
- Tetrex
- Phosphate complex
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4A,5,5A,6,11,12A-octahydro-3,6,10,12,12A-pentahydroxy-6-methyl-1,11-dioxo, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-, phosphate complex
- (4S)-4β-(Dimethylamino)-1,4,4aβ,5,5aβ,6,11,12a-octahydro-3,6α,10,12,12aβ-pentahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide
- metaphosphoric acid sodium,(1:x) salt
- Sumycin;Tetradecin-Novum;Panmycin P
- Tetracycline hexametaphosphate
- CHEMBL1201071
- 1336-20-5
- (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;phosphoric acid
- SCHEMBL193879
- (4S)-4β-(Dimethylamino)-1,4,4aβ,5,5aβ,6,11,12a-octahydro-3,6α,10,12,12aβ-pentahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide/metaphosphoric acid sodium,(1:x) salt
- Tetracycline Phosphate complex
-
- Inchi: 1S/C22H24N2O8.H3O4P/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-5(2,3)4/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);(H3,1,2,3,4)/t9-,10-,15-,21+,22-;/m0./s1
- InChI Key: PHXCSXYIPNHJHP-FMZCEJRJSA-N
- SMILES: P(=O)(O)(O)O.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@H]1C(=C(C3C(=CC=CC=3[C@@]1(C)O)O)O)C2=O)N(C)C)=O)O
Computed Properties
- Exact Mass: 542.13000
- Monoisotopic Mass: 542.13016130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 1020
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 259Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 482.9±14.0 °C at 760 mmHg
- Flash Point: 244.7±14.5 °C
- PSA: 269.19000
- LogP: -0.44270
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Tetracycline Phosphate complex Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Hazard Category Code: 23/24/25-40
- Safety Instruction: S22; S36; S45
-
Hazardous Material Identification:
- Risk Phrases:R23/24/25; R40
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tetracycline Phosphate complex Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T291418-25g |
Tetracycline Phosphate complex |
1336-20-5 | 25g |
$64.00 | 2023-05-17 | ||
| TRC | T291418-50g |
Tetracycline Phosphate complex |
1336-20-5 | 50g |
$92.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-229400-25 g |
Tetracycline phosphate complex, |
1336-20-5 | 25g |
¥414.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-229400-25g |
Tetracycline phosphate complex, |
1336-20-5 | 25g |
¥414.00 | 2023-09-05 |
Tetracycline Phosphate complex Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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